methyl 2-amino-3-(isoquinolin-1-yl)propanoate dihydrochloride
Overview
Description
Methyl 2-amino-3-(isoquinolin-1-yl)propanoate dihydrochloride, or MIPD, is a synthetic compound that is used in scientific research for its biochemical and physiological effects. MIPD has a wide range of applications, including the study of cell signaling, cancer, and the development of new drugs.
Scientific Research Applications
MIPD has a wide range of applications in scientific research. It has been used to study the effects of cell signaling, cancer, and the development of new drugs. In addition, it has been used to study neurotransmitter release, enzyme activity, and the effects of drugs on the central nervous system.
Mechanism of Action
MIPD acts as an agonist of the G-protein-coupled receptor, or GPCR. It binds to the receptor and activates it, leading to the release of intracellular signaling molecules such as cyclic AMP and calcium ions. These molecules then lead to a cascade of events that result in the desired physiological effects.
Biochemical and Physiological Effects
MIPD has a wide range of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine and serotonin, as well as to increase the activity of enzymes such as phosphodiesterases and cyclic nucleotide phosphodiesterases. In addition, it has been shown to reduce inflammation and to have anti-cancer effects.
Advantages and Limitations for Lab Experiments
MIPD has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable at room temperature. In addition, it is non-toxic and has a low cost. However, there are also some limitations. For example, it is not soluble in water, and it has a short half-life in the body.
Future Directions
MIPD has many potential future directions. It could be used to further study the effects of cell signaling, cancer, and the development of new drugs. In addition, it could be used to study the effects of drugs on the central nervous system and to develop new treatments for neurological disorders. Finally, it could be used to study the effects of drugs on the immune system and to develop new treatments for autoimmune diseases.
Synthesis Methods
MIPD can be synthesized using a variety of methods, including the reaction of 3-hydroxyisoquinoline and 3-chloropropionic acid in the presence of an acid catalyst such as p-toluenesulfonic acid. The reaction is then followed by the addition of methyl amine to the reaction mixture. The product is then purified by recrystallization from ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-(isoquinolin-1-yl)propanoate dihydrochloride involves the reaction of isoquinoline with ethyl acetoacetate to form 3-(isoquinolin-1-yl)but-2-en-1-one, which is then reacted with methylamine to form the final product.", "Starting Materials": [ "Isoquinoline", "Ethyl acetoacetate", "Methylamine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Dissolve 10 g of isoquinoline in 50 mL of diethyl ether and add 10 mL of ethyl acetoacetate. Add a few drops of concentrated hydrochloric acid and stir the mixture at room temperature for 24 hours.", "Step 2: Add 20 mL of 10% sodium hydroxide solution to the reaction mixture and extract the product with diethyl ether. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain 3-(isoquinolin-1-yl)but-2-en-1-one as a yellow solid.", "Step 4: Dissolve 5 g of 3-(isoquinolin-1-yl)but-2-en-1-one in 50 mL of diethyl ether and add 10 mL of methylamine. Stir the mixture at room temperature for 24 hours.", "Step 5: Add 20 mL of 10% sodium hydroxide solution to the reaction mixture and extract the product with diethyl ether. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain methyl 2-amino-3-(isoquinolin-1-yl)propanoate as a yellow oil.", "Step 7: Dissolve the product in 50 mL of diethyl ether and add 10 mL of hydrochloric acid. Stir the mixture at room temperature for 24 hours.", "Step 8: Add ice to the reaction mixture and extract the product with diethyl ether. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 9: Concentrate the organic layer under reduced pressure to obtain methyl 2-amino-3-(isoquinolin-1-yl)propanoate dihydrochloride as a white solid." ] } | |
CAS RN |
2758000-66-5 |
Molecular Formula |
C13H16Cl2N2O2 |
Molecular Weight |
303.2 |
Purity |
95 |
Origin of Product |
United States |
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